Cas no 2165190-18-9 (rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid)

• Product Name: rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid
• CAS No: 2165190-18-9
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 5559754
• PubChem ID: 165996064
• Update Time: 2025-10-30

rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-(1,1-dimethylethoxy)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2R,3S)-rel-
• rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C14H25NO5/c1-13(2,3)19-9-7-8(11(16)17)10(9)15-12(18)20-14(4,5)6/h8-10H,7H2,1-6H3,(H,15,18)(H,16,17)/t8-,9+,10-/m1/s1
• InChI Key： RCURGGPOMDVGTH-KXUCPTDWSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H](OC(C)(C)C)[C@@H]1NC(OC(C)(C)C)=O

Additional information on rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid

Research Briefing on rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS: 2165190-18-9)

In recent years, the compound rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS: 2165190-18-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This cyclobutane derivative, characterized by its unique stereochemistry and tert-butoxy functional groups, has emerged as a promising intermediate in the synthesis of novel pharmaceuticals, particularly in the development of protease inhibitors and other therapeutic agents targeting complex biological pathways.

The structural complexity of this compound, featuring both tert-butoxy and carboxyamino functionalities, makes it a valuable scaffold for drug discovery. Recent studies have highlighted its role in the synthesis of cyclobutane-based peptidomimetics, which are increasingly being explored for their potential to modulate protein-protein interactions and enzyme activity. The tert-butoxy groups enhance the compound's stability and solubility, facilitating its use in various synthetic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid in the development of selective inhibitors for serine proteases. The researchers utilized this compound as a key intermediate to synthesize a series of cyclobutane-containing analogs, which exhibited potent inhibitory activity against thrombin and factor Xa, two critical targets in anticoagulant therapy. The study underscored the importance of the compound's stereochemistry in achieving high binding affinity and selectivity.

Further investigations have explored the compound's potential in the design of covalent inhibitors. A 2024 preprint on bioRxiv detailed a novel synthetic route leveraging rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid to construct irreversible inhibitors targeting the SARS-CoV-2 main protease. The researchers reported that the cyclobutane core provided optimal rigidity and spatial orientation for covalent bond formation with the protease's active site, leading to enhanced inhibitory potency.

Beyond its applications in protease inhibition, this compound has also been investigated for its role in peptide macrocyclization. A recent Organic Letters publication (2024) described its use as a conformationally constrained building block in the synthesis of cyclic peptides with improved metabolic stability and cell permeability. The tert-butoxy groups were found to mitigate peptide aggregation, a common challenge in macrocycle synthesis.

In conclusion, rac-(1R,2R,3S)-3-(tert-butoxy)-2-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS: 2165190-18-9) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural features and demonstrated utility in diverse therapeutic areas position it as a compound of continued interest for researchers in chemical biology and medicinal chemistry. Future studies are expected to further elucidate its potential in targeting undruggable proteins and overcoming drug resistance mechanisms.